3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid

• IUPAC Name: 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C6H4F3NO3/c1-2-3(5(11)12)4(13-10-2)6(7,8)9/h1H3,(H,11,12)
• InChI Key: OVSIITLIIHGESH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1C(=O)O)C(F)(F)F
• Molecular Formula: C6H4F3NO3
• DSSTOX Substance ID: DTXSID30379630
• Molecular Weight: 195.10 g/mol
• CAS RN: 193952-09-9

Description

The compound of interest, 3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid, is a derivative of isoxazole, which is a five-membered aromatic heterocycle containing an oxygen atom and a nitrogen atom at non-adjacent positions. The presence of the trifluoromethyl group and a carboxylic acid function suggests that this compound could have significant chemical reactivity and potential biological activity.

Synthesis Analysis

The synthesis of related isoxazole compounds involves various strategies. For instance, a prodrug of an antiarthritic agent was synthesized by cycloaddition followed by hydrolysis, indicating a method that could potentially be adapted for the synthesis of 3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid . Another paper describes a novel route to synthesize 5-substituted 3-isoxazolols, which could be relevant for the synthesis of the compound . Additionally, the synthesis of highly functionalized 3-(pyridin-3-yl)isoxazoles using a domino cycloaddition and elimination process provides insights into the synthetic possibilities for isoxazole derivatives .

Molecular Structure Analysis

The molecular structure of isoxazole derivatives has been studied using various techniques. For example, an experimental and theoretical study on a structurally similar compound, 5-amino-3-methylisoxazolo-4-carboxylic acid p-chlorophenylamide, was performed using density functional theory (DFT) and crystallographic measurements . Such studies are crucial for understanding the electronic structure, stability, and reactivity of isoxazole compounds.

Chemical Reactions Analysis

Isoxazole derivatives undergo a range of chemical reactions. Bromination of 3-aryl-5-methyl-isoxazole-4-carboxylate, for instance, has been explored to synthesize precursors for further functionalization . The behavior of aminoazole-4-carboxylic acids towards electrophiles has also been examined, revealing different reactivity patterns that could be relevant for the compound of interest .

Physical and Chemical Properties Analysis

The physical and chemical properties of isoxazole derivatives can be influenced by their functional groups. The tautomerism of heteroaromatic compounds with five-membered rings, including isoxazoles, has been studied, showing the influence of solvent polarity on their structure . The solvent effects on intermolecular hydrogen bonding of a related compound, 4-methylthiadiazole-5-carboxylic acid, were investigated, which could provide insights into the behavior of 3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid in different environments .

Scientific Research Applications

• Synthetic Chemistry
  • Isoxazoles are a five-membered heterocyclic moiety commonly found in many commercially available drugs.
  • They are significant to medicinal chemists as they provide the ability to expand the available drug-like chemical space, which bind to the biological targets based on their chemical diversity.
  • In 2019, a synthetic method for novel 3,5-disubstituted isoxazole scaffolds was introduced, which can be used as a possible anti-Parkinson agent.
  • The method involved reacting acetophenone with diethyl oxalate in the presence of methanol and sodium methoxide at low temperature.

• Pharmaceutical Research

  • Isoxazoles, including 3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid, are often used in the development of new drugs.
  • They are found in many commercially available drugs due to their ability to bind to biological targets based on their chemical diversity.
  • For example, a derivative of isoxazole, 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid methyl ester, is used as an intermediate in the synthesis of pharmaceuticals.

• Material Science

  • Isoxazoles are used in the development of new materials due to their unique chemical properties.
  • They can be used to create polymers with specific characteristics, such as increased strength or resistance to certain chemicals.

• Agricultural Chemistry

  • Isoxazoles are used in the development of pesticides and herbicides.
  • Their unique chemical structure allows them to effectively target and eliminate pests without causing harm to crops.

• Intermediate in Drug Synthesis

  • A derivative of isoxazole, 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid methyl ester, is used as an intermediate in the synthesis of pharmaceuticals.
  • It is a reactant for Click/aza-Michael or Click/oligomeric alkyl carbodiimide esterification reactions, preparation of aminopyrazole amide derivatives as Raf kinase inhibitors in melanoma cells and preparation of trifluoromethoxyphenyl (thiazolyl)pyrroles and other heterocycle-bearing polyfunctionalized pyrroles via chain heterocyclization.

• Impurity in Drug Leflunomide

  • 3-Methyl-4-isoxazolecarboxylic acid is an impurity in the drug Leflunomide.

Safety And Hazards

The safety information for “3-Methyl-5-(trifluoromethyl)isoxazole-4-carboxylic acid” can be found in its Material Safety Data Sheet (MSDS). Always handle chemicals with appropriate safety measures.

Future Directions

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Given their enormous significance, it is always imperative to develop new eco-friendly synthetic strategies. This includes the potential application of metal-free synthetic routes for the synthesis of isoxazoles with significant biological interests.